
A Technical Guide to the Historical Applications
of Krypton in Science

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: krypton-83

Cat. No.: B12057997 Get Quote

This in-depth technical guide explores the pivotal role of krypton in significant scientific

advancements. Tailored for researchers, scientists, and drug development professionals, this

document delves into the core technical aspects of krypton's historical applications, with a

focus on quantitative data and detailed experimental methodologies.

The Definition of the Meter: The Krypton-86
Standard
From 1960 to 1983, the fundamental unit of length, the meter, was internationally defined

based on the wavelength of light emitted by the krypton-86 isotope.[1][2][3][4][5][6] This

definition provided a more stable and reproducible standard than the previous platinum-iridium

prototype bar.[1][4]

Quantitative Data: The Krypton-86 Metrological Standard
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Parameter Value

Isotope Krypton-86

Atomic Transition 2p₁₀ and 5d₅ levels

Wavelength of Emitted Light 605.8 nanometers (reddish-orange)[2]

Definition of one Meter
1,650,763.73 wavelengths in a vacuum[1][2][7]

[8]

Operational Temperature Triple point of nitrogen (63.14 K, -210.01 °C)[1]

Experimental Protocol: The Michelson Interferometer for
the Meter Definition
The realization of the meter standard was achieved using a Michelson interferometer with a

specialized krypton-86 lamp.

Experimental Setup:

Krypton-86 Lamp: A hot-cathode discharge tube containing at least 99% pure krypton-86

gas. The lamp was operated at the triple point of nitrogen to ensure spectral line stability.[1]

The capillary of the lamp had an internal diameter of 2 to 4 mm and a wall thickness of about

1 mm.

Michelson Interferometer: This instrument splits a beam of light into two paths, which are

then recombined to produce interference fringes. One path was directed to a fixed mirror,

and the other to a movable mirror.

Photocell Detector: Used to count the interference fringes as the movable mirror was

displaced.[8]

Methodology:

The light emitted from the krypton-86 lamp, corresponding to the specific 2p₁₀ to 5d₅ atomic

transition, was directed into the Michelson interferometer.

The interferometer was precisely aligned to produce clear interference fringes.
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The movable mirror was displaced over the length to be measured.

The number of interference fringes that passed a reference point was counted by the

photocell detector.

The length was calculated based on the counted fringes and the defined number of

wavelengths per meter.
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Experimental Setup

Methodology

Krypton-86 Lamp
(63.14 K)

Emit Light
(605.8 nm)

Michelson Interferometer

Split Light Beam

Photocell Detector
Input Light

Generate Interference
Fringes

Displace Movable
Mirror Count Fringes Calculate Length
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ATTA Process
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(⁸¹Kr/Stable Kr Ratio)
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(⁸¹Kr specific)

Fluorescence Detection
(Single Atom Counting)

Spin-Exchange Optical Pumping (SEOP)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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